Cas no 27314-98-3 (1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide)

1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide structure
27314-98-3 structure
Product Name:1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide
CAS No:27314-98-3
MF:C8H8N4O2
MW:192.17472076416
CID:251012
PubChem ID:135455538
Update Time:2025-04-19

1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3-amine,7-methyl-, 1,4-dioxide
    • 4-hydroxy-7-methyl-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
    • 3-Amino-7-methyl-1,2,4-benzotriazine 1,4-dioxide
    • 7-Methyl-1,4-dioxido-1,2,4-benzotriazin-3-ylamine
    • NSC-613695
    • NSC613695
    • 3-Imino-7-methyl-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol
    • 27314-98-3
    • CHEMBL51986
    • DTXSID70326749
    • Inchi: 1S/C8H8N4O2/c1-5-2-3-6-7(4-5)12(14)10-8(9)11(6)13/h2-4H,1H3,(H2,9,10)
    • InChI Key: DOZSFZTUKMQMEQ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(N)=N[N+](=C2C=C(C)C=CC=12)[O-]

Computed Properties

  • Exact Mass: 192.06500
  • Monoisotopic Mass: 192.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3

Experimental Properties

  • PSA: 89.83000
  • LogP: 1.56360
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